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Compound of Interest

Compound Name: Adh-503

Cat. No.: B605183 Get Quote

Introduction
Adh-503, also known as (Z)-Leukadherin-1 choline, is a potent, orally active, allosteric agonist

of CD11b.[1][2][3][4][5] It functions by repolarizing tumor-associated macrophages, decreasing

the infiltration of immunosuppressive myeloid cells into tumors, and augmenting dendritic cell

responses. These characteristics make Adh-503 a compound of significant interest in cancer

immunotherapy research. Proper preparation of a sterile, accurate stock solution is the first

critical step for reliable and reproducible results in in vitro cell culture experiments. This

document provides a detailed protocol for the preparation, storage, and use of Adh-503 stock

solutions for cell culture applications.

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative data for Adh-503.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b605183?utm_src=pdf-interest
https://www.benchchem.com/product/b605183?utm_src=pdf-body
https://www.selleckchem.com/products/adh-503.html
https://www.medchemexpress.com/adh-503.html
https://file.medchemexpress.com/batch_PDF/HY-15701B/ADH-503-DataSheet-MedChemExpress.pdf
https://www.glpbio.com/adh-503.html
https://www.targetmol.com/compound/adh-503
https://www.benchchem.com/product/b605183?utm_src=pdf-body
https://www.benchchem.com/product/b605183?utm_src=pdf-body
https://www.benchchem.com/product/b605183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

Molecular Weight 524.65 g/mol

Solubility in DMSO ≥ 21.43 mg/mL (40.85 mM)

100 mg/mL (190.23 mM)

Solubility in Ethanol ~3.33 - 4 mg/mL

Solubility in Water Insoluble

Recommended Stock Solution

Storage
-80°C for up to 6 months

-20°C for up to 1 month

Typical Cell Culture Working

Concentration
4 µM

Experimental Protocols
Materials

Adh-503 powder (CAS: 2055362-74-6)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL, 15 mL, 50 mL)

Sterile, disposable syringes

Sterile syringe filters (0.22 µm pore size, DMSO-compatible, e.g., PVDF or PTFE)

Sterile cell culture medium (e.g., RPMI-1640, DMEM)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol for Preparing a 10 mM Adh-503 Stock Solution
in DMSO
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This protocol describes the preparation of a 10 mM stock solution, a common concentration for

laboratory use. Adjust calculations as needed for a different desired concentration.

Pre-weighing Preparation:

Bring the Adh-503 powder vial to room temperature before opening to prevent

condensation of moisture.

Perform all steps in a sterile environment, such as a laminar flow hood, to maintain

sterility.

Weighing the Adh-503 Powder:

Carefully weigh out the desired amount of Adh-503 powder. For example, to prepare 1 mL

of a 10 mM stock solution:

Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Mass (mg) = 10 mM x 1 mL x 524.65 g/mol / 1000 = 5.25 mg

Weigh approximately 5.25 mg of Adh-503 powder and place it into a sterile conical tube.

Dissolving in DMSO:

Add the calculated volume of sterile, anhydrous DMSO to the tube containing the Adh-503
powder. In this example, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly to dissolve the powder. Gentle warming to 37°C

and sonication can be used to aid dissolution if precipitation is observed.

Sterilization:

To ensure the stock solution is free from microbial contamination, it must be sterile-filtered.

Draw the Adh-503/DMSO solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.
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Dispense the solution through the filter into a new sterile, light-protected polypropylene

tube.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the sterile

stock solution into smaller, single-use volumes (e.g., 20 µL, 50 µL) in sterile

microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, date, and your initials.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).

Protocol for Preparing a Working Solution in Cell
Culture Medium

Thawing the Stock Solution:

Thaw a single aliquot of the Adh-503 stock solution at room temperature.

Dilution into Culture Medium:

It is crucial to dilute the DMSO stock solution directly into the cell culture medium at a high

dilution factor to minimize DMSO toxicity to the cells. The final concentration of DMSO in

the cell culture should ideally be below 0.5%, and not exceed 1%.

For example, to prepare 1 mL of a 10 µM working solution from a 10 mM stock solution (a

1:1000 dilution):

Add 1 µL of the 10 mM Adh-503 stock solution to 999 µL of pre-warmed, complete cell

culture medium.

Mix gently by pipetting up and down or by inverting the tube. Do not vortex, as this can

cause shearing of media components.

Application to Cells:
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The freshly prepared working solution is now ready to be added to your cell cultures.
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Caption: Adh-503 acts as an allosteric agonist of the CD11b receptor on myeloid cells.

Experimental Workflow for Stock Solution Preparation
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1. Weigh Adh-503 Powder

2. Dissolve in Anhydrous DMSO

3. Sterile Filter (0.22 µm)

4. Aliquot into Single-Use Tubes
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6. Thaw Aliquot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b605183?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/adh-503.html
https://www.medchemexpress.com/adh-503.html
https://file.medchemexpress.com/batch_PDF/HY-15701B/ADH-503-DataSheet-MedChemExpress.pdf
https://www.glpbio.com/adh-503.html
https://www.targetmol.com/compound/adh-503
https://www.benchchem.com/product/b605183#how-to-prepare-adh-503-stock-solution-for-cell-culture
https://www.benchchem.com/product/b605183#how-to-prepare-adh-503-stock-solution-for-cell-culture
https://www.benchchem.com/product/b605183#how-to-prepare-adh-503-stock-solution-for-cell-culture
https://www.benchchem.com/product/b605183#how-to-prepare-adh-503-stock-solution-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605183?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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